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Compound of Interest

Compound Name: UniPR1454

Cat. No.: B15577399 Get Quote

Initial searches for comprehensive data on the discovery, synthesis, and biological activity of

the molecule designated as UniPR1454 have yielded limited publicly available information. As

a result, the creation of an in-depth technical guide or whitepaper with detailed experimental

protocols and extensive data presentation is not feasible at this time. The information that could

be retrieved is sparse and primarily consists of basic molecular identifiers.

What is known is that UniPR1454 is cataloged with the identifier HY-163835.[1] Its molecular

formula is C43H53F3N2O6S, corresponding to a molecular weight of 782.95.[1] No information

regarding its discovery, the research group or institution responsible, or the synthetic route to

produce it is available in the public domain based on the conducted searches.

Further inquiries into its mechanism of action and biological activity did not return any specific

results for UniPR1454. The broader search results pointed to unrelated peptides and

compounds, highlighting the current obscurity of UniPR1454 in scientific literature. Without

foundational data on its biological targets, signaling pathways, or pharmacological effects, a

detailed technical guide cannot be accurately compiled.

To fulfill the user's request for a comprehensive whitepaper, the following information would be

essential:

Discovery and Rationale: Peer-reviewed publications or patents detailing the initial

identification or design of UniPR1454, including the scientific rationale and the screening or

discovery process.
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Synthetic Chemistry: Detailed, step-by-step synthetic protocols, including reaction

conditions, purification methods, and characterization data (e.g., NMR, mass spectrometry,

HPLC).

Biological Activity Data: Quantitative data from in vitro and in vivo assays, such as IC50 or

EC50 values, binding constants (Kd, Ki), and efficacy and toxicity data from cellular or animal

models.

Mechanism of Action Studies: Experimental evidence identifying the molecular target(s) of

UniPR1454 and elucidating the signaling pathways it modulates.

Without access to such fundamental data, any attempt to generate the requested in-depth

guide, including data tables and visualizations, would be speculative and not based on verified

scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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